83405-70-3(Ethyl 5-tert-butyl-1h-pyrazole-3-carboxylate)

Ethyl 5-tert-butyl-1h-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-(tert-butyl)-2H-pyrazole-3-carboxylate
- 5-(tert-Butyl)-2H-pyrazole-3-carboxylic acid ethyl ester
- 5-TERT-BUTYL-2H-PYRAZOLE-3-CARBOXYLIC ACID ETHYLESTER
- Ethyl 3-tert-butyl-1H-pyrazole-5-carboxylate
- 3-t-butyl-5-ethoxycarbonyl-1H-pyrazole
- 5-tert-Butyl-2H-pyrazole-3-carboxylic acid ethyl
- BUTTPARK 366-08
- ethyl 3-(tert-butyl)-1H-pyrazole-5-carboxylate
- ethyl 3-t-butyl-1H-pyrazole-5-carboxylate
- ETHYL 3-T-BUTYL-5-PYRAZOLECARBOXYLATE
- ethyl 3-t-butyl-pyrazol-5-carboxylate
- ETHYL 3-TERT-BUTYLPYRAZOLE-5-CARBOXYLATE
- ETHYL 5-TERT-BUTYL-2H-PYRAZOLE-3-CARBOXYLATE
- Ethyl 5-tert-butylpyrazole-3-carboxylate
- 5-tert-Butyl-1H-pyrazole-3-carboxylic acid ethyl ester
- 5-tert-Butyl-pyrazol-3-carboxylic acid ethyl ester
- Ethyl 3-tert-butyl-2H-pyrazole-5-carboxylate
- Ethyl 5-(1,1-dimethylethyl)-1H-pyrazole-3-carboxylate
- Ethyl 5-tert-butyl-1H-pyrazole-3-carboxylate
- 1H-Pyrazole-3-carboxylic acid, 5-(1,1-dimethylethyl)-, ethyl ester
- ethyl 3-t-butyl-1 H-pyrazole-5-carboxylate
- A5497
- SY061947
- SCHEMBL574316
- 916791-97-4
- FT-0641901
- IDI1_018109
- CS-D0076
- AKOS000269103
- J-521157
- AC-26262
- ETHYL3-(TERT-BUTYL)-1H-PYRAZOLE-5-CARBOXYLATE
- Maybridge3_006722
- 294852-57-6
- EN300-110824
- A840569
- ethyl 3-(2-methyl-2-propanyl)-1h-pyrazole-5-carboxylate
- AS-5168
- DTXSID10952001
- 83405-70-3
- RCXMILPYEKVQLB-UHFFFAOYSA-N
- 5-tert-Butyl-1H-pyrazol-3-carboxylic acid ethyl ester
- 5-tert-Butyl-2H-pyrazole-3-carboxylic acid ethyl ester
- MFCD00173782
- ethyl 3-(tert-butyl)pyrazole-5-carboxylate
- FT-0729709
- A853684
- HMS1450B12
- Ethyl 5-(tert-butyl)-1H-pyrazole-3-carboxylate
- BB 0254479
- AKOS005111418
- ethyl 3-tert-butyl-1 H-pyrazole-5-carboxylate
- FT-0741181
- CS-0368448
- STK506263
- 1H-pyrazole-5-carboxylic acid, 3-(1,1-dimethylethyl)-, ethyl ester
- BBL022481
- ALBB-010168
- DA-34052
- DB-068123
- DB-056712
- Ethyl 5-tert-butyl-1h-pyrazole-3-carboxylate
- MDL： MFCD00173782
- Inchi： 1S/C10H16N2O2/c1-5-14-9(13)7-6-8(12-11-7)10(2,3)4/h6H,5H2,1-4H3,(H,11,12)
- InChI Key： RCXMILPYEKVQLB-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(C(C)(C)C)NN=1)OCC

Computed Properties

Exact Mass: 196.121178g/mol
Surface Charge: 0
XLogP3: 2.5
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 196.121178g/mol
Monoisotopic Mass: 196.121178g/mol
Topological Polar Surface Area: 55Å²
Heavy Atom Count: 14
Complexity: 211
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Surface Charge: 0
Tautomer Count: 4

Experimental Properties

Color/Form: Not determined
Density: 0.91
Melting Point: 141-144°C
Boiling Point: 322.3±30.0 °C at 760 mmHg
Flash Point: 148.7±24.6 °C
Refractive Index: 1.5
PSA: 54.98000
LogP: 1.88390
Vapor Pressure: 0.0±0.7 mmHg at 25°C
Solubility: Not determined

Ethyl 5-tert-butyl-1h-pyrazole-3-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： 24/25
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 5-tert-butyl-1h-pyrazole-3-carboxylate Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 5-tert-butyl-1h-pyrazole-3-carboxylate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM280187-10g	Ethyl 5-(tert-butyl)-1H-pyrazole-3-carboxylate	83405-70-3	95%+	10g	$111	2023-02-01
TRC	E921665-500mg	Ethyl 5-tert-butyl-1h-pyrazole-3-carboxylate	83405-70-3		500mg	$87.00	2023-05-18
Chemenu	CM280187-10g	Ethyl 5-(tert-butyl)-1H-pyrazole-3-carboxylate	83405-70-3	95+%	10g	$199	2021-08-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OM783-5g	Ethyl 5-tert-butyl-1h-pyrazole-3-carboxylate	83405-70-3	98%	5g	632.0CNY	2021-08-04
TRC	E921665-1g	Ethyl 5-tert-butyl-1h-pyrazole-3-carboxylate	83405-70-3		1g	$98.00	2023-05-18
Fluorochem	009939-5g	Ethyl 3-tert-butyl-1H-pyrazole-5-carboxylate	83405-70-3	98%	5g	￡51.00	2022-03-01
eNovation Chemicals LLC	D953685-25g	1H-Pyrazole-3-carboxylic acid, 5-(1,1-dimethylethyl)-, ethyl ester	83405-70-3	95+%	25g	$145	2024-06-07
abcr	AB176775-1 g	Ethyl 3-tert-butyl-1H-pyrazole-5-carboxylate, 97%; .	83405-70-3	97%	1g	€76.00	2023-05-07
City Chemical	2259CC-5GM	Ethyl 3-t-Butyl-5-pyrazolecarboxylate	83405-70-3	96.0%(HPLC)	5gm	$544.69	2023-09-19
BAI LING WEI Technology Co., Ltd.	103932-1G	Ethyl 3-tert-butyl-1H-pyrazole-5-carboxylate, 97%	83405-70-3	97%	1G	￥ 106	2022-04-26

Ethyl 5-tert-butyl-1h-pyrazole-3-carboxylate Production Method

Synthetic Circuit 1

83405-70-3

Reaction Conditions

1.1 Reagents: Sodium ethoxide Solvents: Ethanol ; rt; 20 h, rt
1.2 Reagents: Acetic acid , Hydrazine hydrate (1:1) Solvents: Water ; 20 h, rt

Reference

Synthesis of 3-aminomethyl-substituted pyrazoles and isoxazoles

Musatov, D. M.; et al, Russian Journal of Organic Chemistry, 2011, 47(8), 1199-1203

Synthetic Circuit 2

917-92-0

83405-70-3

Reaction Conditions

1.1 45 min, 140 °C

Reference

Microwave-assisted synthesis of pyrazoles by 1,3-dipolar cycloaddition of diazo compounds to acetylene derivatives

Zrinski, Irena; et al, Heterocycles, 2006, 68(9), 1961-1967

Synthetic Circuit 3

13395-36-3

83405-70-3

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ; 3 h, reflux

Reference

Synthesis and biological evaluation of a series of 2-(((5-akly/aryl-1H-pyrazol-3-yl)methyl)thio)-5-alkyl-6-(cyclohexylmethyl)-pyrimidin-4(3H)-ones as potential HIV-1 inhibitors

Wu, Yumeng; et al, Acta Pharmaceutica Sinica B, 2020, 10(3), 512-528

Ethyl 5-tert-butyl-1h-pyrazole-3-carboxylate Raw materials

Ethyl 5-tert-butyl-1h-pyrazole-3-carboxylate Preparation Products

Ethyl 5-tert-butyl-1h-pyrazole-3-carboxylate (83405-70-3)

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